Cas no 1620659-20-2 (methyl (2R)-2-amino-4-hydroxybutanoate)

• Product Name: methyl (2R)-2-amino-4-hydroxybutanoate
• CAS No: 1620659-20-2
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• MDL: MFCD29973296
• CID: 5608435
• PubChem ID: 54222410
• Update Time: 2025-06-15

methyl (2R)-2-amino-4-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• D-Homoserine, methyl ester
• 1620659-20-2
• methyl (2R)-2-amino-4-hydroxybutanoate
• SCHEMBL8814797
• EN300-863626

• MDL： MFCD29973296
• Inchi： 1S/C5H11NO3/c1-9-5(8)4(6)2-3-7/h4,7H,2-3,6H2,1H3/t4-/m1/s1
• InChI Key： QDMZCBABQCORRW-SCSAIBSYSA-N
• SMILES： C(OC)(=O)[C@@H](CCO)N

Computed Properties

• Exact Mass: 133.07389321g/mol
• Monoisotopic Mass: 133.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 246.9±25.0 °C(Predicted)
• pka: 14.74±0.10(Predicted)

Additional information on methyl (2R)-2-amino-4-hydroxybutanoate

Methyl (2R)-2-amino-4-hydroxybutanoate: A Comprehensive Overview

Methyl (2R)-2-amino-4-hydroxybutanoate (CAS No. 1620659-20-2) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as methyl L-threo-3-hydroxyaspartate, has garnered considerable attention due to its unique structural features and potential therapeutic properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of methyl (2R)-2-amino-4-hydroxybutanoate is characterized by a four-carbon backbone with an amino group and a hydroxyl group attached to the second and fourth carbon atoms, respectively. The methyl ester group at the carboxylic acid position adds to its functional versatility. This structure imparts the compound with both hydrophilic and hydrophobic properties, making it suitable for various biochemical interactions.

One of the primary methods for synthesizing methyl (2R)-2-amino-4-hydroxybutanoate involves the reaction of L-threonine with methanol in the presence of an acid catalyst. This process yields the desired methyl ester derivative efficiently. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, such as using biocatalysts or microwave-assisted reactions to enhance yield and reduce byproducts.

In terms of biological activity, methyl (2R)-2-amino-4-hydroxybutanoate has shown promising results in several areas. Studies have demonstrated its potential as a neuroprotective agent due to its ability to modulate glutamate receptors and reduce oxidative stress in neuronal cells. This property makes it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Additionally, research has explored the use of methyl (2R)-2-amino-4-hydroxybutanoate in cancer therapy. Preclinical studies have indicated that it can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. These findings suggest that this compound could be developed into a novel anticancer agent with fewer side effects compared to traditional chemotherapy drugs.

The pharmacokinetic properties of methyl (2R)-2-amino-4-hydroxybutanoate have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as a therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier further enhance its suitability for treating central nervous system disorders.

Recent clinical trials have provided valuable insights into the safety and efficacy of methyl (2R)-2-amino-4-hydroxybutanoate. Phase I trials have demonstrated that it is well-tolerated by patients at various dose levels, with minimal adverse effects reported. These preliminary results are encouraging and warrant further investigation in larger-scale clinical trials to fully evaluate its therapeutic potential.

In conclusion, methyl (2R)-2-amino-4-hydroxybutanoate (CAS No. 1620659-20-2) is a promising compound with a wide range of applications in both basic research and clinical settings. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for developing new therapies for neurodegenerative diseases and cancer. Ongoing research continues to uncover new aspects of this compound's properties and potential uses, solidifying its importance in the field of medicinal chemistry.